N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide

• Molecular Formula: C19H13N3O3
• Molecular Weight: 331.3 g/mol
• IUPAC Name: N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide
• InChI: InChI=1S/C19H13N3O3/c23-16-8-7-13(21-18(24)12-4-3-9-20-11-12)10-14(16)19-22-15-5-1-2-6-17(15)25-19/h1-11,22H,(H,21,24)/b19-14+
• InChI Key: UYHCCIZRSWBYNS-XMHGGMMESA-N
• Isomeric SMILES: C1=CC=C2C(=C1)N/C(=C\3/C=C(C=CC3=O)NC(=O)C4=CN=CC=C4)/O2
• SMILES: C1=CC=C2C(=C1)NC(=C3C=C(C=CC3=O)NC(=O)C4=CN=CC=C4)O2

Description

N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide, also known as BAPTA-AM, is a chemical compound that is widely used in scientific research. It is a calcium chelator that is commonly used to study the role of calcium signaling in various biological processes.

Mechanism of Action

N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide works by chelating intracellular calcium ions, thereby preventing them from participating in calcium-dependent processes. N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is cell-permeable, meaning it can easily enter cells and chelate intracellular calcium ions. Once inside the cell, N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is cleaved by esterases to release BAPTA, which can then chelate intracellular calcium ions.
Biochemical and Physiological Effects:
N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide has a number of biochemical and physiological effects. It is commonly used to inhibit calcium-dependent processes such as muscle contraction, neurotransmitter release, and gene expression. N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide has also been shown to induce cell death, apoptosis, and autophagy in various cell types. In addition, N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide has been shown to have anti-inflammatory effects and to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide in lab experiments is its ability to chelate intracellular calcium ions, thereby inhibiting calcium-dependent processes. N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is also cell-permeable, meaning it can easily enter cells and chelate intracellular calcium ions. However, there are also some limitations to using N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide in lab experiments. For example, N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide can be toxic to cells at high concentrations and can also interfere with other cellular processes.

Future Directions

There are many future directions for research involving N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide. One area of research is the role of calcium signaling in cancer and the potential use of N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide as a cancer treatment. Another area of research is the development of new calcium chelators that are more specific and less toxic than N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide. Finally, there is also ongoing research into the role of calcium signaling in various neurological disorders, such as Alzheimer's disease and Parkinson's disease, and the potential use of N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide as a treatment for these disorders.
Conclusion:
In conclusion, N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is a widely used calcium chelator that has many applications in scientific research. It is commonly used to study the role of calcium signaling in various biological processes and has a number of biochemical and physiological effects. While there are some limitations to using N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide in lab experiments, it remains an important tool for studying calcium signaling and its role in various diseases and disorders.

Synthesis Methods

N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide can be synthesized using a variety of methods, including the reaction of 1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid (BAPTA) with 3-aminopyridine-2-carboxylic acid followed by acylation with 2-aminoethanol. The final product is obtained by purification through column chromatography.

Scientific Research Applications

N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is widely used in scientific research to study the role of calcium signaling in various biological processes. It is commonly used to chelate intracellular calcium ions and thereby inhibit calcium-dependent processes such as muscle contraction, neurotransmitter release, and gene expression. N-[(3E)-3-(3H-1,3-benzoxazol-2-ylidene)-4-oxocyclohexa-1,5-dien-1-yl]pyridine-3-carboxamide is also used to study the role of calcium signaling in cell death, apoptosis, and autophagy.